1-(1H-indol-4-yl)-N-methylmethanamine
Cat. No. B1314122
M. Wt: 160.22 g/mol
InChI Key: DPXOSZVHVILMJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07879872B2
Procedure details
1H-Indole-4-carbaldehyde (219 mg, 1.51 mmol) was dissolved in anhydrous methanol (7 ml). Methylamine (0.60 ml of 33% solution in ethanol, 4.82 mmol) was added and the reaction was stirred for 3 h. The solution was concentrated to an orange solid and then dissolved in anhydrous methanol (7 ml). Sodium borohydride (58.0 mg, 1.53 mmol) was added and the mixture was stirred overnight at room temperature. Water (10 ml) was added and the solution was concentrated. Sodium hydroxide (10 ml, 1N) was added and the aqueous layer was extracted with ethyl acetate (3×20 ml). Combined organic layers were dried over MgSO4, filtered and concentrated to afford (1H-indol-4-ylmethyl)-methyl-amine (229 mg, 94%) as a brown solid: 1H NMR (400 MHz, DMSO-d6) δ 11.03 (bs, 1H), 7.29-7.24 (m, 2H), 7.03-6.93 (m, 2H), 6.51-6.50 (m, 1H), 3.88 (s, 2H), 2.30 (s, 3H).
Yield
94%
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[CH:8]=[CH:7][CH:6]=[C:5]([CH:10]=O)[C:4]=2[CH:3]=[CH:2]1.[CH3:12][NH2:13].[BH4-].[Na+].O>CO>[NH:1]1[C:9]2[C:4](=[C:5]([CH2:10][NH:13][CH3:12])[CH:6]=[CH:7][CH:8]=2)[CH:3]=[CH:2]1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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219 mg
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Type
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reactant
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Smiles
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N1C=CC=2C(=CC=CC12)C=O
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Name
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Quantity
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7 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0.6 mL
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Type
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reactant
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Smiles
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CN
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Step Three
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Name
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Quantity
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58 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Four
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The solution was concentrated to an orange solid
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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dissolved in anhydrous methanol (7 ml)
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STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred overnight at room temperature
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Duration
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8 (± 8) h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the solution was concentrated
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ADDITION
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Type
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ADDITION
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Details
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Sodium hydroxide (10 ml, 1N) was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer was extracted with ethyl acetate (3×20 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic layers were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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N1C=CC2=C(C=CC=C12)CNC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 229 mg | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
